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Compound of Interest

Compound Name: AG14361

Cat. No.: B1684201

Essential Safety and Handling Guide for
AG14361

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling AG14361. The following procedures are based on
best practices for handling potent, research-grade compounds and antineoplastic agents. A
specific Safety Data Sheet (SDS) for AG14361 was not located; therefore, these guidelines are
derived from general safety protocols for hazardous chemicals.

Personal Protective Equipment (PPE)

When handling AG14361, a comprehensive approach to personal protection is essential to
minimize exposure. The following PPE is mandatory:

Gloves: Double chemotherapy gloves are required. Change gloves every hour or
immediately if contamination, tearing, or puncture occurs.[1]

o Eye Protection: Safety goggles or a full-face shield must be worn to protect against splashes
and aerosols.

o Lab Coat: A solid-front barrier gown or lab coat is necessary to protect the body.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood.[2] If there is a risk of inhaling dust or aerosols, a NIOSH-approved
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respirator is recommended.[2]

Quantitative Data for AG14361

The following table summarizes key quantitative information for AG14361.

Property Value Source
Molecular Weight 320.4 g/mol [3]
Purity >98% [3]
CAS Number 328543-09-5 [3]
Chemical Formula C19H20N40 [3]
Solubility in DMSO <60 mM [3]
Solubility in PBS (pH 7.2) <624 uyM [3]

Stable at -20°C as supplied.[3]
st Store away from direct light MedchemExpress, STEMCELL
orage
J and with a desiccant for long- Technologies

term storage.[3]

Experimental Workflow for Safe Handling and
Disposal
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Preparation

Don appropriate PPE
- Double gloves
- Safety gogglesiface shield
- Solid-front barrier gown

Skin Contact Eye Contact: Inhalation: Ingestion:

clothing, Rinse out with plenty of water. Move to fresh air. Immediately drink water (two glasses at most).
Rinse skin with water/shower. Remove contact lenses, Seek medical attention ‘Seek medical attention.

Work within a certified
chemical fume hood

Prepare stock solution
(e.g., in DMSO)

Hangling

Use Luer-Lock syringes
to prevent needle detachment

Avoid generating aerosols Immediately clean any spills
or dust using appropriate procedures

f f
Disposal

Segregate all AG14361 waste
from other lab waste

Contaminated disposables (gloves, pads) Syringes with residual drug in Empty syringes (no visible drug)
in yellow ‘Trace' waste container black ‘Bulk’ hazardous waste container in red sharps container

Label all waste containers clearly
as hazardous chemical waste

Click to download full resolution via product page

Figure 1: Workflow for Safe Handling and Disposal of AG14361
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Detailed Experimental Protocols

Preparation of AG14361 Stock Solution

o Don Personal Protective Equipment (PPE): Before handling the compound, put on double
chemotherapy gloves, a solid-front barrier gown, and safety goggles or a full-face shield.

o Work in a Ventilated Area: All handling of solid AG14361 and preparation of solutions should
be performed inside a certified chemical fume hood to prevent inhalation of dust or aerosols.

[2]

¢ Weighing the Compound: Carefully weigh the required amount of AG14361 powder using an
analytical balance inside the fume hood.

¢ Solubilization: To prepare a stock solution, for example, a 10 mM stock in DMSO, resuspend
1 mg of AG14361 in 312 pL of DMSO.[3] Prepare the stock solution fresh before use.[3]

o Storage of Stock Solution: For short-term storage, it is recommended to store the DMSO
stock solution at -20°C and aliquot it into working volumes to avoid repeated freeze-thaw
cycles.[3]

Administration in Cell Culture

¢ Dilution: When using AG14361 as a cell culture supplement, the stock solution should be
diluted into the culture medium immediately before use.[3]

¢ Final Concentration of Solvent: Avoid final DMSO or absolute ethanol concentrations above
0.1% due to potential cell toxicity.[3]

Disposal Plan

Proper disposal of AG14361 and all contaminated materials is critical to prevent environmental
contamination and accidental exposure.

» Waste Segregation: All waste contaminated with AG14361 must be segregated from other
laboratory waste streams.[1] Do not mix this waste with other chemical or biological waste.[1]
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o Contaminated Solid Waste: Dispose of all disposable items that have come into contact with
AG14361, such as gloves, absorbent pads, and pipette tips, in a designated yellow "Trace"
chemotherapy waste container.[1]

o Liquid Waste: Collect all liquid waste containing AG14361 in a clearly labeled, leak-proof
hazardous waste container.

e Sharps Disposal:

o Syringes that are completely empty with no visible residual drug can be disposed of in a
red sharps container.[1] Do not recap needles.[1]

o Syringes containing any amount of residual AG14361 must be disposed of in a special
black "Bulk" hazardous chemical waste container.[1]

» Labeling: All waste containers must be clearly labeled as "Hazardous Chemical Waste" and
specify the contents.

» Final Disposal: Follow your institution's and local regulations for the disposal of hazardous
chemical waste. This typically involves collection by an environmental health and safety
(EH&S) department.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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